Cas no 74209-24-8 (3-chloro-1-methyl-5-nitro-1H-indazole)

• Product Name: 3-chloro-1-methyl-5-nitro-1H-indazole
• CAS No: 74209-24-8
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 3162308
• PubChem ID: 12558570
• Update Time: 2025-05-24

3-chloro-1-methyl-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-methyl-5-nitro-1H-indazole
• 1H-INDAZOLE,3-CHLORO-1-METHYL-5-NITRO;
• MFCD11976292
• DTXSID801286724
• F70320
• 3-chloro-1-methyl-5-nitroindazole
• 74209-24-8
• 1H-INDAZOLE,3-CHLORO-1-METHYL-5-NITRO

• MDL： MFCD11976292
• Inchi： 1S/C8H6ClN3O2/c1-11-7-3-2-5(12(13)14)4-6(7)8(9)10-11/h2-4H,1H3
• InChI Key： ULWWRNXXKVIRTP-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C=CC=2N(C)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.01500
• Monoisotopic Mass: 211.0148541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.64000
• LogP: 2.65810

Additional information on 3-chloro-1-methyl-5-nitro-1H-indazole

Introduction to 3-chloro-1-methyl-5-nitro-1H-indazole (CAS No. 74209-24-8)

3-chloro-1-methyl-5-nitro-1H-indazole, identified by the chemical abstracts service number 74209-24-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, which is a common structural motif in biologically active molecules. The presence of chloro, methyl, and nitro substituents on the indazole core introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The structural features of 3-chloro-1-methyl-5-nitro-1H-indazole contribute to its potential as an intermediate in synthesizing various pharmacologically relevant derivatives. The chloro group at the 3-position enhances electrophilicity, facilitating nucleophilic substitution reactions, while the methyl group at the 1-position influences the overall conformation and reactivity of the molecule. The nitro group at the 5-position serves as a handle for further functionalization, such as reduction to an amine or diazotization for coupling reactions.

In recent years, there has been a surge in research focusing on indazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indazole-based compounds exhibit properties ranging from antimicrobial and antifungal to anti-inflammatory and anticancer effects. The specific substitution pattern in 3-chloro-1-methyl-5-nitro-1H-indazole makes it an intriguing candidate for exploring these therapeutic potentials.

One of the most compelling areas of research involving 3-chloro-1-methyl-5-nitro-1H-indazole is its application in oncology. Researchers have been investigating its ability to modulate key signaling pathways involved in cancer cell proliferation and survival. Preclinical studies suggest that this compound may interfere with enzymes such as tyrosine kinases, which are often overexpressed in tumor cells. Additionally, its ability to induce apoptosis in cancerous cells has been observed in vitro, making it a promising lead for further development into an anticancer therapeutic.

The pharmacokinetic profile of 3-chloro-1-methyl-5-nitro-1H-indazole is another critical aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its clinical efficacy and safety. Initial pharmacokinetic studies indicate that 3-chloro-1-methyl-5-nitro-1H-indazole exhibits moderate solubility in water and lipids, suggesting potential for both oral and intravenous administration. Further research is needed to fully elucidate its metabolic pathways and identify any potential drug-drug interactions.

The synthetic chemistry of 3-chloro-1-methyl-5-nitro-1H-indazole has also been a subject of considerable interest. Researchers have developed efficient synthetic routes that utilize readily available starting materials and minimize hazardous byproducts. These methods often involve multi-step processes starting from basic indazole precursors, followed by selective chlorination, methylation, and nitration. Advances in green chemistry principles have encouraged the development of more sustainable synthetic strategies, which align with the growing emphasis on environmental responsibility in pharmaceutical manufacturing.

Recent advancements in computational chemistry have further accelerated the exploration of 3-chloro-1-methyl-5-nitro-1H-indazole as a drug candidate. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. By simulating these interactions, scientists can optimize the structure of 3-chloro-1-methyl-5-nitro-1H-indazole to enhance its binding affinity and selectivity. This approach has already led to the identification of novel derivatives with improved pharmacological profiles.

The role of 3-chloro-1-methyl-5-nitro-1H-indazole in medicinal chemistry extends beyond oncology. Emerging evidence suggests that this compound may also have applications in treating neurological disorders. Its ability to cross the blood-brain barrier has been demonstrated in certain models, opening up possibilities for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. While much of this research is still in its early stages, the potential implications are significant.

In conclusion,3-chloro-1-methyl-5-nitro-1H-indazole (CAS No. 74209-24-8) represents a fascinating molecule with diverse therapeutic applications. Its unique structural features make it a valuable scaffold for drug discovery, while ongoing research continues to uncover new biological activities and synthetic possibilities. As our understanding of this compound grows,3-chloro-1-methyl-5-nitro-1H-indazole is poised to play an increasingly important role in the development of next-generation pharmaceuticals.